Cas no 92802-28-3 (2,6-Bis(4-methylphenyl)-1,4-dithiine)

• Product name: 2,6-Bis(4-methylphenyl)-1,4-dithiine
• CAS No: 92802-28-3
• MF: C₁₈H₁₆S₂
• MW: 296.45
• CID: 2815945
• PubChem ID: 13275533

2,6-Bis(4-methylphenyl)-1,4-dithiine Chemical and Physical Properties

Names and Identifiers

• DTXCID00484785
• 2,6-Bis(4-methylphenyl)-1,4-dithiine
• 92802-28-3
• DTXSID70533996

• Inchi： InChI=1S/C18H16S2/c1-13-3-7-15(8-4-13)17-11-19-12-18(20-17)16-9-5-14(2)6-10-16/h3-12H,1-2H3
• InChI Key： WRISWCWSKIJHBW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 296.06934286Da
• Monoisotopic Mass: 296.06934286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 5.3